5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 5-[(4-bromoanilino)methyl]-2-ethyl-4H-1,2,4-triazol-3-one
• InChI: InChI=1S/C11H13BrN4O/c1-2-16-11(17)14-10(15-16)7-13-9-5-3-8(12)4-6-9/h3-6,13H,2,7H2,1H3,(H,14,15,17)
• InChI Key: FZGCUGGPHLLUOV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)NC(=N1)CNC2=CC=C(C=C2)Br
• Molecular Formula: C11H13BrN4O
• Molecular Weight: 297.15 g/mol

Description

5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one, also known as BPTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPTM is a triazole derivative that has been synthesized using different methods, and its biological activities have been investigated in several studies.

Mechanism of Action

The mechanism of action of 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one is not fully understood, but several studies have suggested that it may act by inhibiting the activity of enzymes and proteins. 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system. 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has also been shown to inhibit the activity of tyrosinase, which is involved in the production of melanin in the skin. These findings suggest that 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one may have potential applications in the treatment of neurological disorders and skin diseases.
Biochemical and Physiological Effects:
5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has been investigated for its biochemical and physiological effects in several studies. 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and liver cancer. 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has also been shown to inhibit the growth of several fungal and bacterial strains, including Candida albicans and Staphylococcus aureus. These findings suggest that 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one may have potential applications in the treatment of cancer, fungal infections, and bacterial infections.

Advantages and Limitations for Lab Experiments

5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has several advantages for lab experiments, including its high purity and stability. 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one can be synthesized using different methods, and its yield and purity can be optimized using different reaction conditions. However, 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one also has some limitations for lab experiments, including its low solubility in water and some organic solvents. 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one may also exhibit some toxicity at high concentrations, which may limit its use in some experiments.

Future Directions

Several future directions for the research on 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one can be identified. Firstly, the mechanism of action of 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one needs to be further investigated to understand its biological activities. Secondly, the potential applications of 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one in drug discovery and development need to be explored further. Thirdly, the toxicity and safety of 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one need to be evaluated in more detail to determine its potential applications in clinical settings. Finally, the synthesis of 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one using more sustainable and environmentally friendly methods needs to be investigated.
Conclusion:
In conclusion, 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has been synthesized using different methods, and its biological activities have been investigated in several studies. 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has potential applications in drug discovery and development, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions need to be further investigated.

Scientific Research Applications

5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has been investigated for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. Several studies have reported the biological activities of 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one, including its antitumor, antifungal, and antibacterial properties. 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has also been shown to inhibit the activity of several enzymes, including acetylcholinesterase, tyrosinase, and β-glucuronidase. These findings suggest that 5-{[(4-bromophenyl)amino]methyl}-2-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has potential applications in drug discovery and development.